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Introduction
N-cyclobutyl-4-methoxy-2-methylaniline is a substituted aniline derivative with potential

applications in various fields of chemical and pharmaceutical research. Its molecular structure,

characterized by a cyclobutyl group on the amine, a methoxy group at the para position, and a

methyl group at the ortho position of the aniline ring, suggests its utility as a versatile building

block in organic synthesis. This guide provides a comprehensive overview of its chemical

identity, proposed synthesis, expected properties, and potential applications, offering a valuable

resource for researchers working with novel aniline derivatives.

Chemical Identity and Properties
IUPAC Name: N-cyclobutyl-4-methoxy-2-methylaniline[1]
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CAS Number: 1339716-37-8[1]

Molecular Formula: C₁₂H₁₇NO[1]

Molecular Weight: 191.27 g/mol [1]

Synonyms: This compound is not widely known by any common synonyms.

Predicted Physicochemical Properties
Property Value Source

Topological Polar Surface Area

(TPSA)
21.26 Å² ChemScene

logP 2.96802 ChemScene

Hydrogen Bond Acceptors 2 ChemScene

Hydrogen Bond Donors 1 ChemScene

Rotatable Bonds 3 ChemScene

Synthesis of N-cyclobutyl-4-methoxy-2-
methylaniline
While specific literature detailing the synthesis of N-cyclobutyl-4-methoxy-2-methylaniline is

not readily available, a highly plausible and efficient method is through the reductive amination

of 4-methoxy-2-methylaniline with cyclobutanone. This one-pot reaction is a cornerstone of

amine synthesis in medicinal and organic chemistry.[2][3]

Proposed Synthetic Workflow: Reductive Amination
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Caption: Proposed reductive amination workflow for the synthesis of N-cyclobutyl-4-methoxy-
2-methylaniline.

Detailed Experimental Protocol (Proposed)
This protocol is based on standard reductive amination procedures for anilines.[4]

Materials:

4-methoxy-2-methylaniline

Cyclobutanone

Sodium triacetoxyborohydride (NaBH(OAc)₃)

1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

Glacial Acetic Acid

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate
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Silica gel for column chromatography

Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

To a stirred solution of 4-methoxy-2-methylaniline (1.0 equivalent) in DCE (0.1-0.2 M), add

cyclobutanone (1.1 equivalents) followed by a catalytic amount of acetic acid (0.1

equivalents).

Stir the reaction mixture at room temperature for 1-2 hours to facilitate the formation of the

imine intermediate.

Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise over 10-15 minutes.

Continue stirring the reaction at room temperature until the starting material is consumed, as

monitored by Thin Layer Chromatography (TLC). This typically takes 4-24 hours.[4]

Upon completion, quench the reaction by the slow addition of a saturated aqueous solution

of sodium bicarbonate.

Separate the organic layer, and extract the aqueous layer with the reaction solvent (e.g.,

DCE).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography to yield N-cyclobutyl-4-
methoxy-2-methylaniline.

Chemical Reactivity and Expected Spectral
Properties
The reactivity of N-cyclobutyl-4-methoxy-2-methylaniline is dictated by its constituent

functional groups. The aniline nitrogen is nucleophilic, though less so than in the primary aniline

precursor due to the steric bulk of the cyclobutyl group. The aromatic ring is activated towards

electrophilic aromatic substitution by the electron-donating methoxy and methyl groups.
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Expected Spectral Data:
While experimental spectra for N-cyclobutyl-4-methoxy-2-methylaniline are not publicly

available, the following are expected characteristic signals:

¹H NMR:

Aromatic protons on the substituted benzene ring.

A singlet for the methoxy group protons.

A singlet for the methyl group protons.

Signals corresponding to the protons of the cyclobutyl group, likely in the aliphatic region.

A signal for the N-H proton of the secondary amine.

¹³C NMR:

Distinct signals for the carbon atoms of the aromatic ring, with the carbon attached to the

methoxy group being significantly downfield.

Signals for the methoxy and methyl carbons.

Signals for the carbons of the cyclobutyl ring.

IR Spectroscopy:

An N-H stretching vibration for the secondary amine.

C-H stretching vibrations for the aromatic and aliphatic components.

C-N and C-O stretching bands.

Aromatic C=C stretching vibrations.

Mass Spectrometry:

A molecular ion peak corresponding to the molecular weight of 191.27.
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Fragmentation patterns characteristic of N-alkylanilines.

Potential Applications in Research and
Development
Aniline and its derivatives are fundamental building blocks in the synthesis of a wide array of

compounds, including pharmaceuticals, dyes, and polymers.[5] The introduction of an N-

cyclobutyl group can modulate the physicochemical properties of the parent aniline, potentially

influencing its biological activity, solubility, and metabolic stability.

Potential as a Pharmaceutical Intermediate:
N-alkylanilines are prevalent scaffolds in many pharmaceutical agents.[5] The specific

substitution pattern of N-cyclobutyl-4-methoxy-2-methylaniline makes it a candidate for

investigation in drug discovery programs, particularly in areas where aniline derivatives have

shown promise, such as oncology, cardiovascular diseases, and infectious diseases.[5] The

cyclobutyl moiety can introduce a degree of conformational rigidity and lipophilicity that may be

beneficial for receptor binding.

Role in Materials Science:
Derivatives of 4-methoxy-2-methylaniline are utilized in the development of advanced

polymers, such as triarylamine polymers, which possess valuable charge transport properties

for applications in organic electronics like OLEDs and OFETs.[6] The N-cyclobutyl derivative

could be explored as a monomer or a precursor for such materials, potentially tuning the

electronic and physical properties of the resulting polymers.

Conclusion
N-cyclobutyl-4-methoxy-2-methylaniline is a chemical entity with significant potential as a

building block in organic synthesis, medicinal chemistry, and materials science. While specific

experimental data for this compound is limited in the public domain, its synthesis can be readily

approached through established methods such as reductive amination. The structural features

of this molecule suggest a range of possible applications, warranting further investigation by

the scientific community. This guide provides a foundational understanding of its properties and

potential, serving as a catalyst for future research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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